Cas no 1262414-81-2 (5-Methyl-2-(trifluoromethylthio)chlorobenzene)

• Product Name: 5-Methyl-2-(trifluoromethylthio)chlorobenzene
• CAS No: 1262414-81-2
• MF: C₈H₆ClF₃S
• MW: 226.646450519562
• CID: 4692041
• PubChem ID: 59263656
• Update Time: 2024-03-01

5-Methyl-2-(trifluoromethylthio)chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-2-(TRIFLUOROMETHYLTHIO)CHLOROBENZENE
• (2-chloro-4-methylphenyl)(trifluoromethyl)sulfane
• 5-Methyl-2-(trifluoromethylthio)chlorobenzene

• Inchi： 1S/C8H6ClF3S/c1-5-2-3-7(6(9)4-5)13-8(10,11)12/h2-4H,1H3
• InChI Key： PVHUZEKHVDHIAN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1SC(F)(F)F

Computed Properties

• Exact Mass: 225.9830835g/mol
• Monoisotopic Mass: 225.9830835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3
• XLogP3: 4.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers